6-(3-Fluorophenyl)sulfanylhexane-1-thiol

• IUPAC Name: 6-(3-fluorophenyl)sulfanylhexane-1-thiol
• InChI: InChI=1S/C12H17FS2/c13-11-6-5-7-12(10-11)15-9-4-2-1-3-8-14/h5-7,10,14H,1-4,8-9H2
• InChI Key: KXLQHKKRWMGMSL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)SCCCCCCS)F
• Molecular Formula: C12H17FS2
• Molecular Weight: 244.4 g/mol

Description

6-(3-Fluorophenyl)sulfanylhexane-1-thiol is a bifunctional organosulfur compound featuring a hexane backbone with a thiol (-SH) group at position 1 and a 3-fluorophenylsulfanyl moiety at position 4. The fluorophenyl group introduces electron-withdrawing effects due to fluorine’s electronegativity, influencing the compound’s electronic distribution, reactivity, and solubility. Such thiol derivatives are often explored in pharmaceutical intermediates, polymer chemistry, or as ligands in catalysis due to their dual functional groups.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Analogs and Substituent Effects

Key structural analogs include:

Compound Name	Substituent at Position 6	Key Functional Groups	Molecular Weight (g/mol)	LogP (Predicted)
6-(3-Fluorophenyl)sulfanylhexane-1-thiol	3-Fluorophenylsulfanyl	Thiol, Aromatic sulfanyl	~242.3 (calculated)	~3.5
6-(3-Methylsulfonylphenoxy)hexane-1-thiol	3-Methylsulfonylphenoxy	Thiol, Sulfone, Phenoxy	~300.4 (calculated)	~2.8
6-Phenylsulfanylhexane-1-thiol	Phenylsulfanyl	Thiol, Aromatic sulfanyl	~224.3 (calculated)	~3.9

Notes:

• Electronic Effects: The 3-fluorophenyl group in the target compound enhances electrophilicity at the sulfur atom compared to the non-fluorinated phenyl analog.
• Lipophilicity: The fluorophenyl derivative likely has lower LogP (more polar) than the phenyl analog due to fluorine’s polarity but higher LogP than the methylsulfonylphenoxy analog, where the sulfone group increases hydrophilicity.

Reactivity and Stability

• Thiol Acidity: The pKa of the thiol group in 6-(3-Fluorophenyl)sulfanylhexane-1-thiol is expected to be lower (~9–10) than in non-fluorinated analogs (e.g., ~10.5 for 6-phenylsulfanylhexane-1-thiol) due to electron withdrawal by fluorine, enhancing acidity. The methylsulfonylphenoxy analog may exhibit even lower pKa (~8–9) due to the sulfone’s stronger electron withdrawal .
• Oxidative Stability : Thiols are prone to oxidation to disulfides. The electron-withdrawing fluorophenyl group may slow oxidation compared to electron-rich phenyl analogs but less effectively than sulfone-containing derivatives.